Cas no 790-88-5 (Urea, N-(4-fluorophenyl)-N'-(5-nitro-2-thiazolyl)-)

• Product Name: Urea, N-(4-fluorophenyl)-N'-(5-nitro-2-thiazolyl)-
• CAS No: 790-88-5
• MF: C₁₀H₇FN₄O₃S
• MW: 282.250983476639
• MDL: MFCD31714200
• CID: 5232531
• Update Time: 2026-03-07

Urea, N-(4-fluorophenyl)-N'-(5-nitro-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-fluorophenyl)-N'-(5-nitro-2-thiazolyl)-

• MDL： MFCD31714200
• Inchi： 1S/C10H7FN4O3S/c11-6-1-3-7(4-2-6)13-9(16)14-10-12-5-8(19-10)15(17)18/h1-5H,(H2,12,13,14,16)
• InChI Key： VHWLIENBFXTZEV-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C=C1)C(NC1=NC=C([N+]([O-])=O)S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on Urea, N-(4-fluorophenyl)-N'-(5-nitro-2-thiazolyl)-

Comprehensive Analysis of Urea, N-(4-fluorophenyl)-N'-(5-nitro-2-thiazolyl)- (CAS No. 790-88-5)

Urea, N-(4-fluorophenyl)-N'-(5-nitro-2-thiazolyl)- (CAS No. 790-88-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique urea backbone and nitrothiazole moiety, is often explored for its potential biological activities. Researchers are particularly interested in its applications as a building block for drug discovery and its role in enzyme inhibition studies. With the growing demand for novel therapeutic agents, this compound's structural features make it a valuable candidate for further investigation.

The chemical structure of Urea, N-(4-fluorophenyl)-N'-(5-nitro-2-thiazolyl)- includes a fluorophenyl group and a 5-nitrothiazole ring, which are known to influence its reactivity and binding affinity. These functional groups are frequently discussed in medicinal chemistry forums, as they are associated with enhanced bioavailability and target specificity. Recent trends in AI-driven drug design have also highlighted the importance of such compounds in virtual screening and molecular docking simulations. This aligns with the increasing popularity of computational chemistry tools among researchers.

In addition to its pharmaceutical potential, Urea, N-(4-fluorophenyl)-N'-(5-nitro-2-thiazolyl)- has been studied for its role in agrochemical formulations. The nitrothiazole component is known to exhibit pesticidal properties, making it a subject of interest for sustainable farming solutions. With the global push toward green chemistry and reduced environmental impact, this compound's derivatives could play a pivotal role in developing next-generation crop protection agents. Industry experts often search for synergistic effects of such compounds with existing agrochemicals to enhance efficacy.

From a synthetic chemistry perspective, the preparation of Urea, N-(4-fluorophenyl)-N'-(5-nitro-2-thiazolyl)- involves multi-step reactions, including condensation and nitration processes. These methods are frequently optimized to improve yield and purity, as discussed in recent peer-reviewed journals. The compound's stability under various conditions is another area of active research, particularly for formulation scientists working on drug delivery systems. Questions about its solubility and thermal degradation are commonly raised in academic and industrial settings.

The safety profile of Urea, N-(4-fluorophenyl)-N'-(5-nitro-2-thiazolyl)- is another critical aspect often explored. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Regulatory bodies emphasize the importance of material safety data sheets (MSDS) for such compounds, especially in GMP-compliant facilities. This aligns with the broader industry focus on occupational health and risk assessment practices.

In conclusion, Urea, N-(4-fluorophenyl)-N'-(5-nitro-2-thiazolyl)- (CAS No. 790-88-5) represents a versatile compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and potential biological activities make it a subject of ongoing research. As the scientific community continues to explore structure-activity relationships and synthetic pathways, this compound is likely to remain a key player in innovation-driven industries.